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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzonitrile

CAS No.: 94087-40-8

Cat. No.: B1362877 Get Quote

3-Chloro-2-fluorobenzonitrile is a key substituted benzonitrile derivative recognized for its

utility as a versatile building block in the synthesis of complex organic molecules.[1] Its unique

arrangement of chloro, fluoro, and nitrile functional groups on an aromatic scaffold makes it a

valuable intermediate in the development of novel pharmaceutical and agrochemical agents.[1]

In the rigorous landscape of drug discovery and development, a thorough understanding of the

fundamental physicochemical properties of such intermediates is not merely academic—it is a

prerequisite for reproducible synthesis, formulation, and ultimately, therapeutic efficacy.

The melting point is one of the most fundamental and informative of these properties. It serves

as a primary indicator of purity and identity, offering a simple yet powerful gateway into the

characterization of a solid compound. This guide provides a comprehensive examination of the

melting point of 3-Chloro-2-fluorobenzonitrile, delving into its established values, the

causality behind experimental choices for its determination, and the factors that ensure the

integrity of this critical measurement.

The Critical Role of Melting Point in Pharmaceutical
Development
In the pharmaceutical industry, melting point determination is a cornerstone of analytical

chemistry for both active pharmaceutical ingredients (APIs) and their synthetic intermediates.[2]

Its importance extends far beyond simple characterization:
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Purity Assessment: A pure crystalline solid typically exhibits a sharp and well-defined melting

point.[2][3] The presence of impurities introduces defects into the crystal lattice, disrupting

the intermolecular forces and resulting in a lower and broader melting range.[2][4] This

phenomenon, known as melting point depression, is a critical quality control check.

Identity Confirmation: For a known compound like 3-Chloro-2-fluorobenzonitrile, the

experimentally determined melting point can be compared against established literature and

supplier values to confirm its identity.[3]

Informing Drug-like Properties: The melting point is intrinsically linked to the strength of the

crystal lattice. This lattice energy, in turn, influences crucial drug-like properties such as

solubility and dissolution rate, which are key determinants of a drug's bioavailability.[5] While

not a direct measure, a very high melting point can sometimes suggest poor solubility, a

significant hurdle in drug design.[5]

Detection of Polymorphism: The existence of different crystalline forms (polymorphs) of the

same compound can have profound implications for a drug's stability, solubility, and

manufacturability. Each polymorph will have a unique melting point, making this analysis a

primary screening tool for polymorphic substances.[3]

Physicochemical and Reported Melting Point Data
A review of data from prominent chemical suppliers provides a consistent and narrow melting

point range for 3-Chloro-2-fluorobenzonitrile, reinforcing its identity as a well-characterized

compound.

Summary of Physicochemical Properties
Property Value Source

Chemical Formula C₇H₃ClFN [6][7]

Molecular Weight 155.56 g/mol

CAS Number 94087-40-8 [8]

Appearance
White to light yellow/orange

powder or lump
[8]

Purity (Typical) ≥97%
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Reported Melting Point Values
Supplier/Source

Reported Melting Point
(°C)

Purity Specification

Sigma-Aldrich 40-44 °C (lit.) 97%

TCI Chemicals 40.0 to 44.0 °C >98.0% (GC)

Thermo Scientific 40°C to 44°C 97%

ChemicalBook 40-44 °C (lit.) Not specified

The consensus from multiple suppliers establishes the melting point of 3-Chloro-2-
fluorobenzonitrile within the 40-44 °C range. This narrow range is indicative of the high purity

with which this reagent is typically supplied.

Factors Influencing Accurate Melting Point
Determination
Achieving an accurate and reproducible melting point measurement is contingent on controlling

several experimental variables. The underlying principle is that impurities disrupt the uniform

crystal lattice of a solid, requiring less energy to break the intermolecular bonds, thus lowering

and broadening the melting range.
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Accurate Melting Point

Sample Purity

Depends on

Experimental Method

Depends on

Impurities
(e.g., solvents, reactants)

Affected by

Polymorphism
(Crystalline Form)

Affected by

Heating Rate

Controlled by

Sample Packing

Controlled by

Instrument Calibration

Validated by
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Start Calibration

Select ≥3 USP or certified
reference standards bracketing

the expected MP (40-44°C)
(e.g., Vanillin, Phenacetin)

Prepare capillary samples
of each standard

Determine MP of each standard
using a slow ramp rate

(1°C/min)

Compare observed MP
to certified MP

System Suitable:
Proceed with sample analysis

Within tolerance
(e.g., ±0.5°C)

System Unsuitable:
Recalibrate instrument

per manufacturer's SOP

Outside tolerance

End

Click to download full resolution via product page

Caption: Workflow for melting point apparatus calibration.
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Part 2: Measurement Protocol for 3-Chloro-2-
fluorobenzonitrile
1. Sample Preparation:

Place a small amount of 3-Chloro-2-fluorobenzonitrile onto a clean, dry watch glass.
Using a spatula, crush the solid into a fine powder to ensure uniform packing.
Push the open end of a capillary tube into the powder until a small amount of sample enters
the tube. [9] * Invert the tube and gently tap the sealed end on a hard surface to pack the
powder down. [9] * Repeat until a densely packed column of 2-4 mm is achieved at the
bottom of the tube.

2. Measurement Procedure:

Ensure the melting point apparatus has cooled to at least 10-15 °C below the expected
melting point of 40 °C.
Insert the prepared capillary tube into the sample holder of the calibrated apparatus.
Set the apparatus to heat at a rapid rate (e.g., 5-10 °C/min) to approach the expected
melting point quickly. [10] * Approximately 15-20 °C below the anticipated melting point,
reduce the heating rate to a slow ramp of 1-2 °C per minute. [10][11]This slow rate is crucial
for thermal equilibrium between the sample, heating block, and thermometer.
Observe the sample closely through the magnifying lens.

3. Data Recording and Interpretation:

Record T1 (Onset Point): The temperature at which the first drop of liquid becomes visible
within the solid matrix.
Record T2 (Clear/Meniscus Point): The temperature at which the last solid crystal melts,
resulting in a completely clear liquid.
Report the Melting Range: The result should be reported as the range from T1 to T2 (e.g.,
41.5 – 43.0 °C). A narrow range (≤ 2 °C) is indicative of high purity.

// Nodes start [label="Start Measurement", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; prep [label="Prepare finely

powdered,\npacked capillary sample\n(2-4 mm height)",

fillcolor="#F1F3F4", fontcolor="#202124"]; insert [label="Insert

sample into\ncalibrated apparatus\n(cooled to <30°C)",

fillcolor="#FFFFFF", fontcolor="#202124"]; heat_fast [label="Rapid
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Heat Ramp\n(5-10°C/min)\nto ~25°C", fillcolor="#FFFFFF",

fontcolor="#202124"]; heat_slow [label="Slow Heat Ramp\n(1-

2°C/min)\nthrough expected MP", fillcolor="#FFFFFF",

fontcolor="#202124"]; observe [label="Observe sample\nfor phase

change", fillcolor="#FFFFFF", fontcolor="#202124"]; record_t1

[label="Record T1:\nFirst liquid drop appears", shape=parallelogram,

fillcolor="#FBBC05", fontcolor="#202124"]; record_t2 [label="Record

T2:\nLast solid crystal melts", shape=parallelogram,

fillcolor="#FBBC05", fontcolor="#202124"]; report [label="Report

Melting Range\n(T1 - T2)", shape=document, fillcolor="#34A853",

fontcolor="#FFFFFF"]; end [label="End", shape=ellipse,

fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> prep; prep -> insert; insert -> heat_fast; heat_fast

-> heat_slow; heat_slow -> observe; observe -> record_t1 [label="Onset

of melting"]; record_t1 -> record_t2 [label="Continues melting"];

record_t2 -> report; report -> end; }

Caption: Step-by-step experimental workflow for measurement.

Conclusion
The melting point of 3-Chloro-2-fluorobenzonitrile is a well-defined physical constant,

consistently reported in the range of 40-44 °C by major chemical suppliers. [8]This parameter is

not merely a data point but a critical indicator of material identity and purity, with direct

implications for its application in pharmaceutical and agrochemical research. For scientists and

drug development professionals, the true value of this measurement lies in its accurate and

reproducible determination. Adherence to a robust, self-validating protocol, grounded in proper

sample preparation, controlled heating rates, and meticulous instrument calibration, is essential

to ensure the integrity of the data. By understanding both the theoretical factors that influence

the melting point and the practical steps to control them, researchers can confidently use this

fundamental property as a reliable tool in their synthetic and quality control workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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